(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran

• Molecular Formula: C12H15IO
• Molecular Weight: 302.15 g/mol
• IUPAC Name: (2S,6R)-2-(iodomethyl)-6-phenyloxane
• InChI: InChI=1S/C12H15IO/c13-9-11-7-4-8-12(14-11)10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2/t11-,12+/m0/s1
• InChI Key: MKHUMYIXWHMDNS-NWDGAFQWSA-N
• Isomeric SMILES: C1C[C@H](O[C@H](C1)C2=CC=CC=C2)CI
• Canonical SMILES: C1CC(OC(C1)C2=CC=CC=C2)CI

Description

(2S,6R)-2-(Iodomethyl)-6-phenyltetrahydro-2H-pyran: is a complex organic compound with a unique structure. Let’s break it down:

• Chirality: : The compound is chiral, meaning it has two stereocenters (one at the 2-position and another at the 6-position). The (2S,6R) configuration specifies the absolute stereochemistry at these centers.

• Functional Groups

  Iodomethyl Group (CH₂I): Attached to the tetrahydro-2H-pyran ring, this group contains an iodine atom.

  Phenyl Group (C₆H₅): The aromatic ring contributes to the compound’s overall structure.

Preparation Methods

Synthetic Routes:

Iodination of Tetrahydro-2H-pyran:

Industrial Production:

• Industrial-scale synthesis typically involves optimized conditions for yield and efficiency.

Chemical Reactions Analysis

Oxidation: The iodomethyl group can undergo oxidation to form a carboxylic acid or other functional groups.

Reduction: Reduction of the iodine atom can yield the corresponding methyl group.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Medicinal Chemistry: Investigated for potential drug development due to its unique structure.

Materials Science: May find applications in materials with specific properties.

Mechanism of Action

Unknown: Detailed studies on its mechanism of action are lacking. Further research is needed.

Comparison with Similar Compounds

Similar Compounds: